Methacrylonitrile-d5
Overview
Description
Synthesis Analysis
The synthesis of Methacrylonitrile-d5 typically involves the deuteration of methacrylonitrile using deuterated reagents. Deuterium gas or deuterated solvents are commonly employed to achieve the isotopic substitution. The resulting compound is purified to obtain the desired level of deuterium enrichment .
Molecular Structure Analysis
The molecular formula of Methacrylonitrile-d5 is D2C=C(CD3)CN . It consists of a double bond between the carbon and nitrogen atoms, with deuterium atoms attached to the carbon and methyl groups. The deuterium substitution ensures isotopic labeling for various applications .
Chemical Reactions Analysis
Methacrylonitrile-d5 can participate in typical reactions associated with nitriles and unsaturated compounds. These reactions include polymerization, hydrolysis, and addition reactions. Researchers often use it as a precursor in the synthesis of deuterated polymers and other labeled compounds .
Physical And Chemical Properties Analysis
- Boiling Point : Approximately 90-92°C (literature value) .
- Refractive Index (n20/D) : Approximately 1.399 (literature value) .
Scientific Research Applications
Thermal Degradation of Polymers
Methacrylonitrile-d5 has been instrumental in understanding the thermal degradation of polymers. Research using a random copolymer of methyl methacrylate and its D5 analogue revealed that upon thermal degradation at 200°, mainly the (D0)- and (D5)-species are regenerated. This study provides valuable insights into the integrity of monomer units derived from the thermal degradation of polymers (Hodder, Holland, & Rae, 1986).
Anionic Oligomerization
Methacrylonitrile has been studied for its role in anionic oligomerization. Research has shown that in alcoholic solutions of sodium alkoxide, the degree of polymerization (DP) of the oligomers is directly proportional to the monomer concentration and inversely proportional to the alcohol concentration. This study provides insights into the physical properties of the oligomers formed, which is important for various industrial applications (Feit, Heller, & Zilkha, 1966).
Graft Copolymerization
Methacrylonitrile has been used in the graft copolymerization process. Research involving graft copolymerization of methacrylonitrile with γ-irradiated cellulose from different solvent systems has been conducted. This provides valuable data on the radiochemical yields of these reactions and the influence of solvents on graft copolymerization, relevant for the development of advanced materials (Mares, Hinojosa, Nakamura, & Arthur, 1971).
Synthesis and Characterization of Graft Copolymers
The synthesis and characterization of graft copolymers of maize starch and methacrylonitrile is another area of application. This research explored the grafting process under various conditions, offering insights into the interaction between methacrylonitrile and natural polymers, which is important for biodegradable materials and packaging industries (Athawale & Lele, 2000).
Mechanism of Action
The specific mechanism of action for Methacrylonitrile-d5 depends on its application. In polymer chemistry, it serves as a monomer for deuterated polymers. In other contexts, it may act as a reactant or intermediate in organic synthesis. Understanding its mechanism of action requires considering the specific reaction pathways and functional groups involved .
Safety and Hazards
As with any chemical compound, safety precautions are essential when handling Methacrylonitrile-d5. It is advisable to follow standard laboratory safety protocols, including proper ventilation, protective equipment, and safe storage. Consult Material Safety Data Sheets (MSDS) for detailed safety information .
Future Directions
properties
IUPAC Name |
3,3-dideuterio-2-(trideuteriomethyl)prop-2-enenitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H5N/c1-4(2)3-5/h1H2,2H3/i1D2,2D3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GYCMBHHDWRMZGG-KPAILUHGSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=C)C#N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
[2H]C(=C(C#N)C([2H])([2H])[2H])[2H] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H5N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90467688 |
Source
|
| Record name | Methacrylonitrile-d5 | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90467688 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
72.12 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methacrylonitrile-d5 | |
CAS RN |
32376-01-5 |
Source
|
| Record name | Methacrylonitrile-d5 | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90467688 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 32376-01-5 | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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